1. Home
  2. Product
  3. Main Products
  4. Ethyl 2-[[2-(12-cyclohexyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate
Ethyl 2-[[2-(12-cyclohexyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate Ethyl 2-[[2-(12-cyclohexyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 337488-82-1
VCID: VC0421613
InChI: InChI=1S/C31H39N3O3S/c1-4-37-31(36)28-19(2)20(3)38-30(28)32-27(35)18-33-15-16-34-25-14-13-22(21-9-6-5-7-10-21)17-24(25)23-11-8-12-26(33)29(23)34/h13-14,17,21,26H,4-12,15-16,18H2,1-3H3,(H,32,35)
SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CN2CCN3C4=C(C=C(C=C4)C5CCCCC5)C6=C3C2CCC6
Molecular Formula: C31H39N3O3S
Molecular Weight: 533.7g/mol

Ethyl 2-[[2-(12-cyclohexyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate

CAS No.: 337488-82-1

Main Products

VCID: VC0421613

Molecular Formula: C31H39N3O3S

Molecular Weight: 533.7g/mol

Ethyl 2-[[2-(12-cyclohexyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate - 337488-82-1

CAS No. 337488-82-1
Product Name Ethyl 2-[[2-(12-cyclohexyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate
Molecular Formula C31H39N3O3S
Molecular Weight 533.7g/mol
IUPAC Name ethyl 2-[[2-(12-cyclohexyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate
Standard InChI InChI=1S/C31H39N3O3S/c1-4-37-31(36)28-19(2)20(3)38-30(28)32-27(35)18-33-15-16-34-25-14-13-22(21-9-6-5-7-10-21)17-24(25)23-11-8-12-26(33)29(23)34/h13-14,17,21,26H,4-12,15-16,18H2,1-3H3,(H,32,35)
Standard InChIKey CHRWOYKHTHQVLA-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CN2CCN3C4=C(C=C(C=C4)C5CCCCC5)C6=C3C2CCC6
Canonical SMILES CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CN2CCN3C4=C(C=C(C=C4)C5CCCCC5)C6=C3C2CCC6
PubChem Compound 3129849
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19